molecular formula C6H8ClNO2 B8734697 N-(1-chloroethyl)-succinimide CAS No. 55943-86-7

N-(1-chloroethyl)-succinimide

Cat. No. B8734697
CAS RN: 55943-86-7
M. Wt: 161.58 g/mol
InChI Key: VXJJFIUCQHAHGD-UHFFFAOYSA-N
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Patent
US04254273

Procedure details

N-vinylsuccinimide, 50.0 g (0.40 mole) is dissolved in 100 ml carbon tetrachloride, 5.20 g (0.020 mole) of stannic chloride is added and the mixture is stirred while saturating with hydrogen chloride gas for 6 hours at 20°-30° C. After 24 hours, the mixture is resaturated with hydrogen chloride gas for 1.5 hours. At the end of 48 hours, the solution is decanted and the gummy residue is washed with ten 100 ml portions of carbon tetrachloride. The combined extracts are slurried with 10 g of diatomaceous earth, filtered and the filtrate is concentrated under reduced pressure to approximately 400 ml. The N-(1-chloroethyl)-succinimide is filtered and dried at 20°-30° C. under reduced pressure to yield 38.4 g (59%) of white solid melting at 83.5°-84.5° C.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step One
[Compound]
Name
stannic chloride
Quantity
5.2 g
Type
reactant
Reaction Step Two
Yield
59%

Identifiers

REACTION_CXSMILES
[CH:1]([N:3]1[C:7](=[O:8])[CH2:6][CH2:5][C:4]1=[O:9])=[CH2:2].C(Cl)(Cl)(Cl)[Cl:11]>>[Cl:11][CH:1]([N:3]1[C:7](=[O:8])[CH2:6][CH2:5][C:4]1=[O:9])[CH3:2]

Inputs

Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(=C)N1C(CCC1=O)=O
Name
Quantity
100 mL
Type
reactant
Smiles
C(Cl)(Cl)(Cl)Cl
Step Two
Name
stannic chloride
Quantity
5.2 g
Type
reactant
Smiles

Conditions

Stirring
Type
CUSTOM
Details
the mixture is stirred
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
while saturating with hydrogen chloride gas for 6 hours at 20°-30° C
Duration
6 h
WAIT
Type
WAIT
Details
the mixture is resaturated with hydrogen chloride gas for 1.5 hours
Duration
1.5 h
CUSTOM
Type
CUSTOM
Details
At the end of 48 hours, the solution is decanted
Duration
48 h
WASH
Type
WASH
Details
the gummy residue is washed with ten 100 ml portions of carbon tetrachloride
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate is concentrated under reduced pressure to approximately 400 ml
FILTRATION
Type
FILTRATION
Details
The N-(1-chloroethyl)-succinimide is filtered
CUSTOM
Type
CUSTOM
Details
dried at 20°-30° C. under reduced pressure

Outcomes

Product
Details
Reaction Time
24 h
Name
Type
product
Smiles
ClC(C)N1C(CCC1=O)=O
Measurements
Type Value Analysis
AMOUNT: MASS 38.4 g
YIELD: PERCENTYIELD 59%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.